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Compound of Interest

Compound Name: 2-Hydroxycinnamic acid-d4

Cat. No.: B15560898 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxycinnamic acid-d4
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of 2-
Hydroxycinnamic acid-d4. Adherence to these procedures is critical for minimizing risks and

ensuring regulatory compliance.

Chemical Identifier:

Compound Name: 2-Hydroxycinnamic acid-d4

Synonyms: o-Coumaric acid-d4, trans-2-Hydroxycinnamic acid-d4

CAS Number: Not available for the deuterated form. The non-deuterated form is CAS 614-

60-8.

Hazard Identification: Based on the data for the non-deuterated form, 2-Hydroxycinnamic acid

is classified with the following hazards:

Acute toxicity, Oral (Category 3)[1]

Skin irritation (Category 2)[1][2][3]
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Serious eye irritation (Category 2)[1][2][3]

May cause respiratory irritation (STOT SE 3)[1][2][3][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion. The following table summarizes the required PPE for

handling 2-Hydroxycinnamic acid-d4.

Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

face shield.[2][3][5]

Essential for protecting eyes

from splashes. Standard safety

glasses do not provide

adequate protection.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[5]

[6]

Inspect gloves for any signs of

degradation or perforation

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[5]

Body Protection Laboratory coat.[2][5]

A fully fastened lab coat

provides a barrier against

accidental spills.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[2][5] A

dust mask (e.g., N95 or P1) is

recommended where dust

formation is possible.

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.[5]

Foot Protection Closed-toe shoes.[5]
Protects feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[7]

Put on all required personal protective equipment as detailed in the table above.

Prepare your designated workspace, preferably within a chemical fume hood, ensuring it

is clean and uncluttered.[5]

Handling:

When transferring the solid compound, do so carefully to avoid generating dust or

aerosols.[1]

Keep the container tightly sealed when not in use to prevent the release of any potential

vapors.[2][5]

Avoid contact with skin, eyes, and clothing.[5]

Cleanup:

After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE.

Wash hands and any exposed skin thoroughly with soap and water.[2][5]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste Classification: 2-Hydroxycinnamic acid-d4 waste is classified as hazardous.[2]

Waste Segregation: Do not mix 2-Hydroxycinnamic acid-d4 waste with other waste

streams. It should be collected in a dedicated, properly labeled, and sealed container.[5]
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Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material. A common method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Contaminated Packaging: Dispose of contaminated packaging as unused product.

Emergency Procedures
In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician immediately.

Preparation Phase Handling Phase Cleanup Phase Disposal Phase

Don PPE Prepare Workspace
(Fume Hood)

Verify Emergency Equipment
(Eyewash, Shower)

Transfer Compound
(Avoid Dust)

Proceed to Handling Keep Container Sealed Avoid Contact Decontaminate SurfacesProceed to Cleanup Dispose of Contaminated PPE Wash Hands Segregate WasteProceed to Disposal Label and Seal Container Contact Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 2-Hydroxycinnamic acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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